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Compound of Interest

Compound Name: L-Leucinol

Cat. No.: B1674794 Get Quote

This document provides essential safety and logistical information for the proper disposal of L-
Leucinol (CAS No: 7533-40-6), ensuring the safety of laboratory personnel and compliance

with environmental regulations. The following procedures are designed for researchers,

scientists, and drug development professionals.

Hazard and Safety Summary
Before handling L-Leucinol for any purpose, including disposal, it is crucial to be aware of its

associated hazards and the required personal protective equipment (PPE).
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Identifier Information Source

CAS Number 7533-40-6 [1][2]

Synonyms

(S)-2-Amino-4-methyl-1-

pentanol, (2S)-2-Amino-4-

methylpentan-1-ol

[1][2]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261: Avoid breathing

vapours.P305 + P351 + P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

Required PPE

Safety glasses with side-

shields (conforming to EN166

or NIOSH standards),

chemical-resistant gloves

(inspect before use), and

impervious clothing. A

respirator may be required

based on risk assessment.

[1][3]

Step-by-Step Disposal Protocol
Adherence to the following step-by-step protocol is essential for the safe disposal of L-
Leucinol and associated contaminated materials.

Personal Protective Equipment (PPE)
Before handling L-Leucinol waste, ensure you are wearing the appropriate PPE, including

safety goggles, chemical-resistant gloves, and a lab coat.[1][3] Handle in a well-ventilated area.
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[4]

Waste Segregation and Collection
Surplus and Non-Recyclable L-Leucinol: Do not mix L-Leucinol with other waste.[5] Collect

surplus or non-recyclable solutions in their original containers or a designated, compatible

chemical waste container.[5] Ensure containers are suitable and securely closed for

disposal.[1][3][6]

Contaminated Materials: Any materials that have come into contact with L-Leucinol, such as

gloves, absorbent pads, or paper towels, must be treated as hazardous waste. Dispose of

contaminated gloves and other materials in accordance with applicable laws and good

laboratory practices.[1][5] These items should be collected in a designated, sealed waste

container.

Accidental Spills and Leaks
Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1][5]

Small Spills: For small spills, absorb the material with an inert substance, such as dry sand

or earth.[2][4] Once absorbed, use appropriate tools to place the material into a designated

chemical waste container.[7]

Ventilation and Ignition Sources: Ensure the area is well-ventilated. Remove all sources of

ignition as L-Leucinol is a combustible material.[1][2][3]

Clean-up: After the spill has been contained and collected, wash the area thoroughly.[4]

Contaminated Packaging
Dispose of the original L-Leucinol container as unused product.[1] Do not reuse empty

containers. Handle uncleaned containers in the same manner as the product itself.[5]

Final Disposal
Licensed Disposal Company: The primary and recommended method for final disposal is to

engage a licensed professional waste disposal company.[1] Chemical waste generators must
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consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[6]

Incineration: This combustible material may be burned in a chemical incinerator equipped

with an afterburner and scrubber.[1] This must be performed by a licensed facility.

L-Leucinol Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of L-
Leucinol waste in a laboratory setting.
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L-Leucinol Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type

Accidental Spill / Leak

Spill

Routine Waste (Surplus, Empty Container, Contaminated Labware)

Routine

Step 2a: Absorb with Inert Material
(e.g., sand, earth) Step 2b: Segregate from other waste streams

Step 3a: Collect Absorbed Material
into a Labeled, Sealed Container

Step 4: Store Securely in
Designated Waste Area

Step 3b: Place in a Labeled, Closed
Chemical Waste Container

Step 5: Arrange for Pickup by a
Licensed Waste Disposal Company

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of L-Leucinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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